Cas no 22596-05-0 (1H-Benzotriazole,5,6-dimethyl-1-b-D-ribofuranosyl-)

• Product Name: 1H-Benzotriazole,5,6-dimethyl-1-b-D-ribofuranosyl-
• CAS No: 22596-05-0
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 289429
• PubChem ID: 253928
• Update Time: 2025-04-19

1H-Benzotriazole,5,6-dimethyl-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,5,6-dimethyl-1-b-D-ribofuranosyl-
• NSC-77462
• 22596-05-0
• DTXSID50945250
• NSC77462
• NCIOpen2_003920
• 5,6-dimethyl-1-pentofuranosyl-1h-benzotriazole

• Inchi： 1S/C13H17N3O4/c1-6-3-8-9(4-7(6)2)16(15-14-8)13-12(19)11(18)10(5-17)20-13/h3-4,10-13,17-19H,5H2,1-2H3
• InChI Key： WNWDJCXRQUOXOU-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2C=C(C)C(C)=CC=2N=N1)O)O

Computed Properties

• Exact Mass: 279.12190603g/mol
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzotriazole ribonucleosides and ribonucleotides